Cas no 1804879-41-1 (Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804879-41-1
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4904497
• Update Time: 2025-10-21

Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-9(16)3-6-2-7(10(11,12)13)8(4-14)15-5-6/h2,5H,3H2,1H3
• InChI Key： WZUGFWHPRRFZHH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=CC(=C1)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate

Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate, with the CAS number 1804879-41-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a cyano group, a trifluoromethyl group, and an acetate ester moiety. These functional groups confer the compound with distinctive chemical properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate typically involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling techniques. Recent advancements in catalytic methods have enabled the efficient construction of this compound, significantly improving its yield and purity. The incorporation of the trifluoromethyl group enhances the compound's stability and lipophilicity, while the cyano group introduces electron-withdrawing effects that can influence its reactivity in subsequent transformations.

In terms of applications, this compound has been extensively studied for its potential in drug discovery. The pyridine ring serves as a versatile scaffold for attaching various pharmacophores, enabling the design of molecules with desired biological activities. For instance, researchers have explored its use as a precursor for developing kinase inhibitors and other enzyme-targeting agents. The trifluoromethyl group, known for its ability to modulate drug metabolism, has been particularly valuable in optimizing pharmacokinetic profiles.

Moreover, Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate has shown promise in materials science, particularly in the development of advanced polymers and optoelectronic materials. Its electron-deficient pyridine ring can act as a coordinating unit in metal-organic frameworks (MOFs), contributing to their structural integrity and functionality. Recent studies have demonstrated its utility in constructing MOFs with enhanced gas adsorption capabilities and catalytic activity.

The latest research on this compound has also focused on its role in click chemistry reactions. The cyano group can participate in various cycloaddition reactions, facilitating the rapid assembly of complex molecular architectures. This property has been leveraged to develop novel bioconjugates and nanomaterials with tailored properties for biomedical applications.

In conclusion, Methyl 2-cyano-3-(trifluoromethyl)pyridine-5-acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to push the boundaries of chemical synthesis and material innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.